Cas no 63224-28-2 (N-[2-(diethylamino)ethyl]-4-phenylbutanamide)

N-[2-(diethylamino)ethyl]-4-phenylbutanamide structure
63224-28-2 structure
Product Name:N-[2-(diethylamino)ethyl]-4-phenylbutanamide
CAS No:63224-28-2
MF:C16H26N2O
MW:262.390444278717
CID:1649082
PubChem ID:44433
Update Time:2025-04-21

N-[2-(diethylamino)ethyl]-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(Diethylamino)ethyl]-4-phenylbutanamide
    • GC 78
    • N-(2-(Diethylamino)ethyl)-4-phenylbutyramide
    • BRN 2380737
    • Benzenebutanamide, N-(2-(diethylamino)ethyl)-
    • BUTYRAMIDE, N-(2-(DIETHYLAMINO)ETHYL)-4-PHENYL-
    • AC1L2BU1
    • CTK5B8186
    • AG-G-34159
    • LS-47621
    • N-[2-(Diethylamino)ethyl]-4-phenylbutyramide
    • N-[2-(DIETHYLAMINO)ETHYL ]-4-PHENYLBUTYRAMIDE
    • N-(2-diethylaminoethyl)-4-phenylbutanamide
    • DTXSID00212601
    • DB-326921
    • 63224-28-2
    • N-[2-(diethylamino)ethyl]-4-phenylbutanamide
    • Inchi: 1S/C16H26N2O/c1-3-18(4-2)14-13-17-16(19)12-8-11-15-9-6-5-7-10-15/h5-7,9-10H,3-4,8,11-14H2,1-2H3,(H,17,19)
    • InChI Key: ZVOGUCLHLOAMOC-UHFFFAOYSA-N
    • SMILES: O=C(CCCC1C=CC=CC=1)NCCN(CC)CC

Computed Properties

  • Exact Mass: 262.20468
  • Monoisotopic Mass: 262.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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